Cas no 89687-39-8 (1,2-Propanedione,1-(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)-)

• Product Name: 1,2-Propanedione,1-(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)-
• CAS No: 89687-39-8
• MF: C₉H₁₁N₅O₃
• MW: 237.215340852737
• CID: 721305
• Update Time: 2025-04-19

1,2-Propanedione,1-(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-4-hydroxy-5,6,7,8-tetrahydropteridin-6-yl)propane-1,2-dione
• 1,2-Propanedione,1-(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)-

• Inchi： 1S/C9H11N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h4,12H,2H2,1H3,(H4,10,11,13,14,17)
• InChI Key： WBJZXBUVECZHCE-UHFFFAOYSA-N
• SMILES： CC(C(C1NC2=C(N=C(NC2=O)N)NC1)=O)=O

Computed Properties

• Exact Mass: 237.086
• Monoisotopic Mass: 237.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 301
• XLogP3: -1.7

Experimental Properties

• Density: 1.86
• Boiling Point: 449.4°C at 760 mmHg
• Flash Point: 225.6°C
• Refractive Index: 1.821

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives